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1-(2,5-Dihydroxyphenyl)ethanone 1-(2,5-Dihydroxyphenyl)ethanone 2', 5'-Dihydroxyacetophenone, also known as 2-acetylhydroquinone or 1-(2, 5-dihydroxyphenyl)-ethanone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2', 5'-Dihydroxyacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2', 5'-dihydroxyacetophenone is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 490-78-8
VCID: VC0116926
InChI: InChI=1S/C8H8O3/c1-5(9)7-4-6(10)2-3-8(7)11/h2-4,10-11H,1H3
SMILES: CC(=O)C1=C(C=CC(=C1)O)O
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol

1-(2,5-Dihydroxyphenyl)ethanone

CAS No.: 490-78-8

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VCID: VC0116926

Molecular Formula: C8H8O3

Molecular Weight: 152.15 g/mol

1-(2,5-Dihydroxyphenyl)ethanone - 490-78-8

CAS No. 490-78-8
Product Name 1-(2,5-Dihydroxyphenyl)ethanone
Molecular Formula C8H8O3
Molecular Weight 152.15 g/mol
IUPAC Name 1-(2,5-dihydroxyphenyl)ethanone
Standard InChI InChI=1S/C8H8O3/c1-5(9)7-4-6(10)2-3-8(7)11/h2-4,10-11H,1H3
Standard InChIKey WLDWSGZHNBANIO-UHFFFAOYSA-N
SMILES CC(=O)C1=C(C=CC(=C1)O)O
Canonical SMILES CC(=O)C1=C(C=CC(=C1)O)O
Appearance Yellow powder
Melting Point 202-203°C
Physical Description Solid
Description 2', 5'-Dihydroxyacetophenone, also known as 2-acetylhydroquinone or 1-(2, 5-dihydroxyphenyl)-ethanone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2', 5'-Dihydroxyacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2', 5'-dihydroxyacetophenone is primarily located in the cytoplasm.
Synonyms 1-Acetyl-2,5-dihydroxybenzene; 2,5-Dihydroxy-1-acetylbenzene; 2-Acetyl-1,4-benzenediol; 2-Acetylhydroquinone; 2’,5’-Dihydroxyacetophenone; NSC 3759; Quinacetophenone
PubChem Compound 10279
Last Modified Nov 11 2021
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